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Compound of Interest

Compound Name: Cyclohexyl crotonate

Cat. No.: B1609219

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexyl crotonate is a synthetic fragrance ingredient valued for its complex and
multifaceted aroma profile. As an ester of cyclohexanol and crotonic acid, it belongs to a
chemical class well-regarded in the fragrance industry for contributing fruity and floral notes.
This technical guide provides an in-depth overview of the olfactory properties, chemical
characteristics, and synthesis of Cyclohexyl crotonate, intended for professionals in research,
development, and academia. The information compiled herein is derived from various industry
and scientific sources to provide a comprehensive understanding of this specific aroma
chemical.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Cyclohexyl crotonate is
fundamental to its application in various formulations. These properties influence its volatility,
stability, and ultimately, its olfactory perception.
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Property

Value

Chemical Name

cyclohexyl (E)-but-2-enoate

Synonyms

Cyclohexyl-but-2-enoate

CAS Number

31416-78-1[1]

Chemical Formula

C10H1602[1]

Molecular Weight 168.23 g/mol

Appearance Clear, colorless liquid[2]

Purity 95% Min[2]

Boiling Point 221.00 to 223.00 °C @ 760.00 mm Hg[3]
Flash Point 83 °C (181.4 °F)[2]

Vapor Pressure

0.097000 mmHg @ 25.00 °C (estimated)[3]

logP (o/w)

3.38[1]

Solubility

Soluble in alcohol; Insoluble in water[3]

Olfactory Profile

The odor of Cyclohexyl crotonate is described as complex and multi-faceted, with a range of
nuances. Its primary character is fruity, with a number of other descriptors commonly used by
perfumers and sensory panels.

Olfactory Aspect Descriptors Source

The Good Scents Company,

Primary Odor Type Fruity[3][4]
Perflavory
) Sweet, Floral, Green, The Good Scents Company,
Secondary Descriptors ,
Woody[3][4][5] OlfactionBase, Perflavory

) ) ) Tadimety Aromatics, The Good
Tertiary/Nuanced Notes Amber, Balsamic, Citrus[1][4]
Scents Company
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The odor strength is generally considered to be medium, and it has a good tenacity, lasting up
to 48 hours on a blotter.[1][2]

Experimental Protocols
Synthesis of Cyclohexyl Crotonate

The synthesis of Cyclohexyl crotonate is typically achieved through Fischer-Speier
esterification. The following is a representative laboratory-scale protocol.

Materials:

¢ Cyclohexanol

» Crotonic acid

o p-Toluenesulfonic acid (PTSA) or another strong acid catalyst
» Toluene (or another suitable solvent for azeotropic removal of water)
Apparatus:

e Reaction flask

e Mechanical stirrer

e Thermocouple

o Dean-Stark trap

e Condenser

e Separatory funnel

« Distillation apparatus

Procedure:

e Cyclohexanol, crotonic acid, PTSA, and toluene are combined in the reaction flask.
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e The mixture is heated to reflux (approximately 120-130°C).

o Water produced during the esterification is removed azeotropically using the Dean-Stark
trap.

e The reaction is monitored and continued until no more water is collected.
e The reaction mixture is then cooled to room temperature.
o The mixture is quenched with water and transferred to a separatory funnel.

» The organic layer is washed with a sodium carbonate solution to neutralize the acid catalyst
and remove any unreacted crotonic acid.

e The crude product is then purified by fractional distillation under reduced pressure to yield
Cyclohexyl crotonate.

A visual representation of this experimental workflow is provided below.
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Reaction Setup
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Synthesis Workflow for Cyclohexyl Crotonate.
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Olfactory Analysis

A standardized and detailed experimental protocol for the sensory analysis of Cyclohexyl
crotonate is not publicly available. However, a general methodology based on industry best
practices for fragrance evaluation would involve Gas Chromatography-Olfactometry (GC-O)
and sensory panel analysis.

Gas Chromatography-Olfactometry (GC-O): GC-O is a technique that combines the separation
of volatile compounds by gas chromatography with sensory detection by a human assessor.

o Sample Preparation: A diluted solution of Cyclohexyl crotonate is prepared in a suitable
solvent.

« Injection: A small volume of the sample is injected into the gas chromatograph.

o Separation: The components of the sample are separated based on their volatility and
interaction with the chromatographic column.

o Detection: The effluent from the column is split between a chemical detector (like a mass
spectrometer for identification) and an olfactory port where a trained sensory panelist sniffs
the eluting compounds.

o Data Collection: The panelist records the odor descriptors and intensity at specific retention
times.

Sensory Panel Analysis: A trained sensory panel is used to develop a comprehensive olfactory
profile.

o Panelist Selection: Panelists are screened for their olfactory acuity and ability to describe
scents.

o Sample Presentation: Cyclohexyl crotonate is presented to the panelists on smelling strips
or in diluted solutions.

o Evaluation: Panelists individually assess the odor and provide descriptive terms for its
character, intensity, and other relevant attributes.
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+ Data Analysis: The collected descriptors are compiled and analyzed to create a detailed odor
profile.

The logical relationship for olfactory perception is depicted in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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